Cas no 2172118-41-9 (3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2172118-41-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6273945
• PubChem ID: 165513569
• Update Time: 2025-10-19

3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• 2172118-41-9
• EN300-1496554
• 3-[N-tert-butyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(25(32)29(27(2,3)4)16-14-24(30)31)13-15-28-26(33)34-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,28,33)(H,30,31)
• InChI Key： UNMXHJFZJJASEW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(N(CCC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172118-41-9, known as 3-N-tert-butyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a tert-butyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a propanoic acid chain. The combination of these functional groups makes it a versatile compound with applications in drug discovery, material science, and biochemical research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as stereo-selective synthesis and multi-component reactions. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing the molecule during reactions. This feature has made the compound a valuable tool in the development of bioactive molecules and advanced materials.

One of the most intriguing aspects of this compound is its ability to participate in bioconjugation reactions, where it can be linked to biomolecules such as proteins or nucleic acids. This property has been exploited in the creation of novel biosensors and diagnostic tools. For instance, researchers have successfully utilized this compound to develop highly sensitive assays for detecting specific enzymes or pathogens, showcasing its potential in the field of biotechnology.

In the realm of drug discovery, the compound's unique structure has been harnessed to design small molecule inhibitors targeting specific protein-protein interactions. These inhibitors have shown promise in preclinical studies for treating conditions such as cancer and neurodegenerative diseases. The tert-butyl group contributes to the molecule's hydrophobicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The integration of the propanoic acid chain into the molecule introduces additional functional versatility. This chain can undergo various modifications, such as esterification or amidation, enabling the creation of derivatives with tailored properties. Recent studies have focused on optimizing these derivatives for use in drug delivery systems, where they can serve as carriers for therapeutic agents, improving their bioavailability and reducing side effects.

From a materials science perspective, the compound's structural complexity makes it an attractive candidate for developing advanced polymers and coatings. Its ability to form stable covalent bonds under mild conditions has led to its application in creating self-healing materials and stimuli-responsive polymers. These materials have potential applications in fields ranging from electronics to environmental remediation.

In terms of environmental impact, researchers have explored the biodegradability of this compound and its derivatives. Initial findings suggest that under specific conditions, the molecule can undergo enzymatic degradation, reducing its persistence in the environment. This property is crucial for ensuring sustainable use in industrial applications.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while addressing challenges related to scalability and cost-effectiveness. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation, unlocking new possibilities for this remarkable molecule.